N-(4-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-2-[4-(difluoromethoxy)anilino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H14F2N4O3S/c19-17(20)27-13-7-5-12(6-8-13)23-18-24-14(9-28-18)16(26)22-11-3-1-10(2-4-11)15(21)25/h1-9,17H,(H2,21,25)(H,22,26)(H,23,24)
• InChI Key: SMCJZSWFHMBBND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)NC(=O)C2=CSC(=N2)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C18H14F2N4O3S
• Molecular Weight: 404.4 g/mol

Description

N-(4-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide, also known as DFB or DFB-Br, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiazole-containing compounds and has been reported to possess various biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound and its analogs, including various 2-aminothiazoles and 2-thiazolecarboxamides, have been synthesized and tested for their anti-anoxic activity, indicating potential in cerebral protection and therapeutic applications (Ohkubo et al., 1995).
• A method involving Lawesson's reagent-mediated chemoselective thionation-cyclization of functionalized enamides has been developed to synthesize thiazole derivatives, showcasing the compound's utility in organic synthesis (Kumar et al., 2013).

Biological Activities

• Novel thiazole-5-carboxamide derivatives have been synthesized and evaluated for their anticancer activity, highlighting the compound's potential in cancer therapy (Cai et al., 2016).
• The synthesis of carbamoyl-containing N,S-heterocyclic compounds has been explored, indicating the versatility of the compound in creating bioactive molecules (Yarovenko et al., 2003).
• A study on the synthesis and diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives showcases the compound's potential in developing treatments for conditions requiring diuresis (Yar & Ansari, 2009).

Antitumor and Anticancer Applications

• Research into the dual Src/Abl kinase inhibitor properties of thiazole-5-carboxamide derivatives, such as BMS-354825, has demonstrated potent antitumor activity in preclinical assays, underscoring the potential in targeted cancer therapies (Lombardo et al., 2004).

Antimicrobial and Antifungal Activities

• Synthesis and screening of thiazole-5-carboxamide derivatives have revealed their antimicrobial activities, highlighting their potential in developing new antibiotics and antibacterial drugs (Mhaske et al., 2011).